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Compound of Interest

Compound Name: 2,5-Dibromo-4-chlorophenol

Cat. No.: B14030912

Get Quote

Before handling any chemical, a thorough understanding of its risk profile is paramount. 2,5-
Dibromo-4-chlorophenol is a hazardous substance whose risks necessitate the stringent

protocols outlined in this guide.[1] Its primary dangers include toxicity upon ingestion, irritation

to skin and eyes, and significant, long-term adverse effects on aquatic ecosystems.[1][2][3][4]

[5][6]

Table 1: GHS Hazard and Safety Profile for 2,5-Dibromo-4-chlorophenol
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Identifier Information Source(s)

GHS Pictograms ngcontent-ng-c1989010908="" class="ng-star-inserted">GHS Classification

Signal Word Danger

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H411: Toxic to

aquatic life with long lasting

effects.

[2][3][4]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P273: Avoid

release to the

environment.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P501:

Dispose of contents/container

to an approved waste disposal

plant.

[2][4][7]

UN Number
UN 2020 (for Chlorophenols,

solid)
[2]
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The causality behind these classifications is clear: the halogenated aromatic structure of 2,5-
Dibromo-4-chlorophenol makes it persistent and toxic.[6] Its disposal requires a pathway that

can break down this stable structure without releasing harmful byproducts into the

environment. Therefore, direct disposal into sanitary sewer systems or standard landfills is

strictly prohibited.[1][4][8]

Core Principles of Halogenated Waste Management
Effective disposal is built on a foundation of sound waste management principles within the

laboratory. These practices not only ensure safety but also streamline the disposal process.

The Principle of Segregation: This is the most critical step in hazardous waste management.

Halogenated organic compounds, like 2,5-Dibromo-4-chlorophenol, must be collected in a

waste stream separate from non-halogenated organic waste.[9][10][11] The reason for this is

logistical and chemical: the ultimate disposal method, high-temperature incineration, requires

different conditions and flue-gas scrubbing technologies to neutralize the acidic gases (HCl,

HBr) produced from halogens.[7][8] Mixing waste streams complicates and increases the

cost of this final destruction.

The Principle of Containment: All chemical waste must be stored in appropriate containers

that are compatible with the material.[12][13][14] For 2,5-Dibromo-4-chlorophenol, this

means a clearly labeled, sealable, and leak-proof container, preferably the original

manufacturer's container or a new container known to be compatible (e.g., glass or

appropriate plastic).[14][15] The container must be kept closed except when adding waste.[7]

The Principle of Source Reduction: The most environmentally sound approach to waste is to

minimize its generation.[11][15] This includes practices like ordering only the necessary

quantities of chemicals, maintaining a detailed chemical inventory to avoid duplicate

purchases, and designing experiments to use smaller scales.[10][11]

Standard Operating Procedure (SOP) for Disposal
This section provides a step-by-step protocol for the collection and handling of 2,5-Dibromo-4-
chlorophenol waste within the laboratory.

Step 1: Personal Protective Equipment (PPE) Selection Before handling the chemical or its

waste, ensure proper PPE is worn.
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Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile gloves).[7] Always check

the glove manufacturer's compatibility chart.

Eye Protection: Use chemical splash goggles or a full-face shield.[3]

Body Protection: A fully buttoned lab coat is mandatory.

Work Area: All handling of solid 2,5-Dibromo-4-chlorophenol and preparation of its

solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust

or vapors.[2]

Step 2: Waste Container Preparation

Select a compatible waste container that is clean, in good condition, and has a secure, tight-

fitting lid.[13][14]

Affix a "Hazardous Waste" label provided by your institution's Environmental Health & Safety

(EHS) office.

Using a permanent marker, write the full chemical name, "2,5-Dibromo-4-chlorophenol,"
and list all other components of the waste stream (e.g., solvents). Clearly indicate that this is

a "Halogenated Organic Waste" stream.

Step 3: Waste Collection Protocol

Solid Waste: Place pure 2,5-Dibromo-4-chlorophenol waste, along with any contaminated

items like weighing paper or paper towels, directly into the designated solid waste container.

[9][15]

Liquid Waste: Solutions containing 2,5-Dibromo-4-chlorophenol should be collected in a

designated liquid halogenated waste container.

Contaminated Labware: Disposable labware (e.g., pipette tips) heavily contaminated with the

compound should be placed in the solid waste container. Non-disposable glassware must be

decontaminated by rinsing with a small amount of a suitable solvent (e.g., acetone), with the

rinsate being collected as halogenated liquid waste.
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Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the sealed waste container in a designated SAA within your laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the container is stored in secondary containment (e.g., a chemical-resistant tub or

tray) to contain any potential leaks.[14]

Segregate the halogenated waste container from incompatible materials, particularly strong

bases and oxidizing agents.[14]

Step 5: Emergency Procedures for Spills

Minor Spill (<10 g):

Ensure proper PPE is worn. Avoid breathing dust.[1][7]

Cover the spill with an inert absorbent material such as vermiculite, sand, or dry earth.[1]

[16][17]

Carefully sweep or scoop the absorbed material into the designated solid hazardous

waste container.[1][16]

Wipe the area with a cloth dampened with a suitable solvent, and place the cloth in the

waste container.

Wash the area with soap and water.

Major Spill (>10 g):

Evacuate all personnel from the immediate area.[1]

Alert your colleagues and notify your institution's EHS or emergency response team

immediately.[1]

Prevent entry into the affected area.
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Provide the emergency response team with the Safety Data Sheet (SDS) for 2,5-
Dibromo-4-chlorophenol.

The Final Disposal Pathway
Once the waste container is full, it begins its journey out of the laboratory. The following

diagram illustrates the validated workflow for ensuring compliant and safe disposal.
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In-Laboratory Process

EHS & External Disposal Process

Waste Generation
(2,5-Dibromo-4-chlorophenol)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate as
Halogenated Organic Waste

Step 3: Collect in Labeled,
Compatible Container

Step 4: Store in Secondary
Containment in SAA

Is Container Full?

No

Arrange for Pickup by EHS
or Licensed Waste Hauler

Yes

Transport to a Licensed
Treatment, Storage, and Disposal Facility (TSDF)

Final Disposal:
High-Temperature Incineration

with Flue Gas Scrubbing

Click to download full resolution via product page

Caption: Waste Management Workflow for 2,5-Dibromo-4-chlorophenol.
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This workflow culminates in the most effective and environmentally responsible method for

destroying halogenated phenols: high-temperature incineration. This process is conducted at a

licensed chemical destruction plant where the high temperatures can break the stable aromatic

rings and carbon-halogen bonds.[7][9] The resulting acidic gases are then neutralized by a flue

gas scrubbing system, preventing their release into the atmosphere.[7] This self-validating

system ensures that the hazardous material is fully destroyed in a compliant and controlled

manner.

By adhering to these detailed procedures, you contribute to a culture of safety, ensure

regulatory compliance, and uphold the integrity of your research by managing its byproducts

with the same level of precision as your experiments.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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